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For Researchers, Scientists, and Drug Development Professionals

Introduction
Prosulfocarb, a thiocarbamate herbicide, is metabolized in plants and soil to various

transformation products, with prosulfocarb sulfoxide being a key metabolite. Understanding

the toxicological profile of this sulfoxide is crucial for a comprehensive assessment of the

environmental and human health risks associated with the use of prosulfocarb. This technical

guide provides a detailed overview of the available toxicological data, experimental

methodologies, and metabolic pathways related to prosulfocarb sulfoxide. It is important to

note that while data on the parent compound, prosulfocarb, is more extensive, this document

focuses specifically on the sulfoxide metabolite, highlighting areas where data is available and

where significant data gaps exist.

Physicochemical Properties
A summary of the available physicochemical properties of prosulfocarb sulfoxide is

presented in Table 1.

Table 1: Physicochemical Properties of Prosulfocarb Sulfoxide
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Property Value Reference

Chemical Name

S-Benzyl N,N-

dipropylcarbamothioate S-

oxide

CAS Number 51954-81-5

Molecular Formula C₁₄H₂₁NO₂S

Molecular Weight 267.39 g/mol

Appearance Colorless liquid [1]

Solubility
Soluble in chloroform or

acetonitrile
[1]

Metabolic Pathway
Prosulfocarb is metabolized to prosulfocarb sulfoxide through an oxidation reaction. This is a

primary transformation step in the degradation of the parent compound in biological systems

and the environment.

Prosulfocarb
(C₁₄H₂₁NOS)

Prosulfocarb Sulfoxide
(C₁₄H₂₁NO₂S)

Oxidation
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Metabolic conversion of prosulfocarb to its sulfoxide.

Toxicological Data
The available toxicological data for prosulfocarb sulfoxide is limited. Much of the regulatory

assessment relies on the toxicological profile of the parent compound, prosulfocarb. The known

quantitative data for the sulfoxide metabolite are summarized in the following tables.

Acute Toxicity
There is a significant lack of data regarding the acute mammalian toxicity of prosulfocarb
sulfoxide.
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Table 2: Acute Ecotoxicity of Prosulfocarb Sulfoxide

Test Organism Endpoint Value (mg/L) Classification Reference

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC₅₀ 11.0 Slightly toxic [2]

Daphnia magna 48-hour EC₅₀ 4.1 Moderately toxic [2]

Repeated Dose Toxicity
No studies on the subchronic or chronic toxicity of prosulfocarb sulfoxide in mammals were

identified in the public domain.

Genotoxicity
No specific genotoxicity studies (e.g., Ames test, chromosome aberration assay, in vivo

micronucleus test) for prosulfocarb sulfoxide were found. Regulatory assessments often rely

on the genotoxicity data of the parent compound, prosulfocarb, which has generally been found

to be non-genotoxic.

Carcinogenicity
No carcinogenicity studies have been conducted on prosulfocarb sulfoxide. Prosulfocarb, the

parent compound, is not considered to be carcinogenic.

Reproductive and Developmental Toxicity
There is no available data on the reproductive or developmental toxicity of prosulfocarb
sulfoxide. Studies on the parent compound, prosulfocarb, have not indicated significant

reproductive or developmental effects.

Neurotoxicity
Specific neurotoxicity studies on prosulfocarb sulfoxide are not available. Prosulfocarb did

not show potential for acute delayed neurotoxicity in hens, although reduced motor activity was

observed in rats at high doses.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/13926-prs-prosulfocarb.pdf
https://www.apvma.gov.au/sites/default/files/publication/13926-prs-prosulfocarb.pdf
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/13926-prs-prosulfocarb.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12437159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dermal and Eye Irritation/Sensitization
No specific studies on the dermal or eye irritation potential, or the skin sensitization properties

of prosulfocarb sulfoxide were found.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of prosulfocarb sulfoxide
are not publicly available. However, such studies would typically follow internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The following sections describe the general

methodologies for key toxicological endpoints.

Acute Oral Toxicity (OECD 423)
The acute oral toxicity would be assessed using a method like the Acute Toxic Class Method

(OECD 423).

Dosing and Observation Data Analysis

Administer test substance
to fasted animals (e.g., rats)

Observe for mortality and
clinical signs for 14 days

Determine LD₅₀ value and
acute toxic class
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General workflow for an acute oral toxicity study.

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test - OECD 471)
This test assesses the potential of a substance to induce gene mutations.
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Exposure Evaluation

Incubate bacterial strains
(e.g., Salmonella typhimurium)
with test substance (+/- S9 mix)

Count revertant colonies Compare with negative and
positive controls

Cell Culture and Treatment Analysis

Treat cultured mammalian cells
with test substance (+/- S9 mix)

Harvest cells at a suitable time
after treatment Prepare metaphase slides Microscopically score for

chromosomal aberrations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12437159?utm_src=pdf-body-img
https://www.benchchem.com/product/b12437159?utm_src=pdf-custom-synthesis
https://www2.lsuagcenter.com/weedscience/pdf/AGRO4070/Handout18.pdf
https://www.apvma.gov.au/sites/default/files/publication/13926-prs-prosulfocarb.pdf
https://www.benchchem.com/product/b12437159#toxicological-profile-of-prosulfocarb-sulfoxide
https://www.benchchem.com/product/b12437159#toxicological-profile-of-prosulfocarb-sulfoxide
https://www.benchchem.com/product/b12437159#toxicological-profile-of-prosulfocarb-sulfoxide
https://www.benchchem.com/product/b12437159#toxicological-profile-of-prosulfocarb-sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12437159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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